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Compound of Interest

Compound Name: 2-Chloropyrimidine-4-carboxamide

Cat. No.: B1347304 Get Quote

This document provides a detailed overview of the chemical properties, structure, and

applications of Maleic Anhydride, tailored for researchers, scientists, and drug development

professionals.

Chemical Identity and Structure
Maleic Anhydride is an organic compound with the chemical formula C₄H₂O₃.[1] It is the acid

anhydride of maleic acid. In its pure form, it exists as colorless needles or white lumps with a

pungent, acrid odor.[1][2]

Structure:

The molecule features a cyclic structure containing a five-membered ring with two carbonyl

groups and a carbon-carbon double bond.

Molecular Identifiers:

SMILES: O=C1OC(=O)C=C1

InChI: 1S/C4H2O3/c5-3-1-2-4(6)7-3/h1-2H

InChI Key: FPYJFEHAWHCUMM-UHFFFAOYSA-N
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A summary of the key physicochemical properties of Maleic Anhydride is presented in the table

below for easy reference.

Property Value Reference

Molecular Weight 98.06 g/mol [3]

Melting Point 51-56 °C [1]

Boiling Point 200 °C [1]

Density 1.48 g/cm³ at 20 °C [1][2]

Vapor Pressure 0.16 mmHg at 20 °C [1]

Flash Point 103 °C [2][3]

Autoignition Temperature 477 °C [2]

Water Solubility
Reacts exothermically with

water to form maleic acid
[2]

log Pow -2.61 [2]

Experimental Data and Protocols
Spectroscopic Data:

While specific spectra were not retrieved in the search, typical analytical methods for the

characterization of Maleic Anhydride would include:

Infrared (IR) Spectroscopy: To identify the characteristic C=O stretching vibrations of the

anhydride group (typically two bands around 1850 and 1780 cm⁻¹) and the C=C stretching of

the double bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: A single peak in the olefinic region (around 7.0 ppm) corresponding to the two

equivalent vinyl protons.
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¹³C NMR: Signals for the carbonyl carbons and the sp² hybridized carbons of the double

bond.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Experimental Protocols:

Detailed experimental protocols are highly specific to the application. However, a general

protocol for a common reaction involving Maleic Anhydride, the Diels-Alder reaction, is outlined

below.

Generalized Protocol for a Diels-Alder Reaction:

Reactant Preparation: Dissolve Maleic Anhydride (the dienophile) in an appropriate solvent

(e.g., toluene, 1,4-dioxane) in a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser.

Addition of Diene: Add the diene (e.g., furan, cyclopentadiene) to the solution. The molar

ratio is typically 1:1, although a slight excess of one reactant may be used.

Reaction Conditions: Heat the reaction mixture to reflux. The reaction time can vary from a

few hours to overnight, depending on the reactivity of the diene.

Monitoring: Monitor the progress of the reaction using a suitable technique such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Purification: Once the reaction is complete, cool the mixture to room

temperature. The product may precipitate out of the solution and can be collected by

filtration. If not, the solvent is removed under reduced pressure. The crude product can then

be purified by recrystallization or column chromatography.

Characterization: Confirm the structure of the resulting adduct using spectroscopic methods

(IR, NMR, MS).

Reactivity and Applications
Maleic Anhydride is a versatile chemical intermediate due to its dual functionality.[1]
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Key Reactions:

Hydrolysis: Reacts with water to form maleic acid.

Diels-Alder Reactions: The electron-deficient double bond makes it an excellent dienophile in

Diels-Alder reactions, a powerful tool in organic synthesis for forming six-membered rings.

Polymerization: It can undergo both homopolymerization and copolymerization. It is a key

monomer in the production of unsaturated polyester resins.[1]

Grafting: Used to functionalize polymers like polyethylene and polylactic acid to enhance

their properties.

Logical Relationship of Reactivity:

Key applications stemming from Maleic Anhydride's reactivity.

Role in Drug Development and Biological Systems
While Maleic Anhydride itself is a highly reactive and irritant compound not used directly as a

therapeutic, its derivatives have been explored in drug development.[3] Copolymers of maleic

anhydride have been investigated for drug delivery applications. The anhydride functionality

allows for conjugation with drugs and targeting moieties.

Experimental Workflow for Evaluating Biological Activity of Derivatives:
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Synthesis

In Vitro Testing

In Vivo Testing

Maleic Anhydride Derivative Synthesis

Purification & Characterization

Cell-based Assays
(e.g., Cytotoxicity, Anti-inflammatory)

Enzyme Inhibition Assays

Animal Model of Disease
(e.g., Sepsis, Inflammation)

Promising Candidates

Evaluation of Efficacy & Toxicity

Click to download full resolution via product page

General workflow for synthesizing and testing Maleic Anhydride derivatives.

For instance, studies have synthesized derivatives of maleic anhydride and evaluated their

anti-inflammatory activity by measuring the inhibition of pro-inflammatory cytokines like TNF-α

and IL-6 in macrophage cell lines.[4]

Safety and Handling
Maleic Anhydride is a corrosive substance and a potent irritant to the skin, eyes, and

respiratory tract.[1] It is also a combustible solid.[2] Appropriate personal protective equipment
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(PPE), including gloves, safety goggles, and respiratory protection, should be used when

handling this chemical. It should be stored in a cool, dry, well-ventilated area away from water,

strong oxidizing agents, and strong bases.[1]

In conclusion, while the initially provided CAS number 14599-31-6 appears to be incorrect, the

closely related compound Maleic Anhydride (CAS 108-31-6) is a chemical of significant

industrial and research interest. Its rich chemistry, particularly in polymerization and Diels-Alder

reactions, makes it a valuable precursor for a wide range of materials and potential therapeutic

agents. Proper handling and awareness of its hazards are essential for its safe use in research

and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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